Cas no 78208-61-4 (4-amino-N,N,1-trimethyl-1H-pyrazole-5-carboxamide)
4-amino-N,N,1-trimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 4-amino-N,N,1-trimethyl-1H-pyrazole-5-carboxamide
- 1H-Pyrazole-5-carboxamide, 4-amino-N,N,1-trimethyl-
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- Inchi: 1S/C7H12N4O/c1-10(2)7(12)6-5(8)4-9-11(6)3/h4H,8H2,1-3H3
- InChI Key: IYBCVIJLVMINSP-UHFFFAOYSA-N
- SMILES: N1(C)C(C(N(C)C)=O)=C(N)C=N1
4-amino-N,N,1-trimethyl-1H-pyrazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB554693-100 mg |
4-Amino-N,n,1-trimethyl-1H-pyrazole-5-carboxamide; . |
78208-61-4 | 100MG |
€281.90 | 2022-03-01 | ||
| abcr | AB554693-250 mg |
4-Amino-N,n,1-trimethyl-1H-pyrazole-5-carboxamide; . |
78208-61-4 | 250MG |
€381.10 | 2022-03-01 | ||
| abcr | AB554693-500 mg |
4-Amino-N,n,1-trimethyl-1H-pyrazole-5-carboxamide; . |
78208-61-4 | 500MG |
€528.40 | 2022-03-01 | ||
| abcr | AB554693-1 g |
4-Amino-N,n,1-trimethyl-1H-pyrazole-5-carboxamide; . |
78208-61-4 | 1g |
€676.70 | 2022-03-01 |
4-amino-N,N,1-trimethyl-1H-pyrazole-5-carboxamide Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 4-amino-N,N,1-trimethyl-1H-pyrazole-5-carboxamide
Comprehensive Overview of 4-amino-N,N,1-trimethyl-1H-pyrazole-5-carboxamide (CAS No. 78208-61-4)
4-amino-N,N,1-trimethyl-1H-pyrazole-5-carboxamide, with the CAS number 78208-61-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the pyrazole carboxamide family, which is known for its versatile applications in medicinal chemistry and crop protection. The presence of both amino and carboxamide functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.
In recent years, the demand for pyrazole derivatives has surged due to their potential in drug discovery and development. Researchers are particularly interested in 4-amino-N,N,1-trimethyl-1H-pyrazole-5-carboxamide for its role as a building block in the synthesis of bioactive compounds. Its unique structural features allow for modifications that can enhance pharmacokinetic properties, such as solubility and bioavailability. This aligns with the growing trend in the pharmaceutical industry to develop more efficient and targeted therapies.
The compound's CAS no 78208-61-4 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Users often inquire about its synthesis methods, physical and chemical properties, and applications in drug formulation. For instance, questions like "How is 4-amino-N,N,1-trimethyl-1H-pyrazole-5-carboxamide synthesized?" or "What are the industrial uses of pyrazole carboxamides?" are common in search engines. Addressing these queries, the compound is typically synthesized through multi-step organic reactions involving condensation and alkylation processes.
Another area of interest is the compound's potential in agrochemical applications. Pyrazole derivatives are widely used in the development of pesticides and herbicides due to their ability to interact with biological targets in pests. 4-amino-N,N,1-trimethyl-1H-pyrazole-5-carboxamide has been explored as a precursor for creating environmentally friendly crop protection agents, which resonates with the global push for sustainable agriculture. This aligns with the increasing number of searches for "green chemistry" and "sustainable agrochemicals."
From a technical perspective, the compound exhibits specific spectroscopic properties that are crucial for its identification and quality control. Techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize CAS no 78208-61-4. These methods ensure the purity and consistency of the compound, which is critical for its use in high-value applications. Researchers and manufacturers often seek detailed analytical data to meet regulatory standards and optimize production processes.
In conclusion, 4-amino-N,N,1-trimethyl-1H-pyrazole-5-carboxamide (CAS No. 78208-61-4) is a compound of significant scientific and industrial importance. Its applications span across pharmaceuticals and agrochemicals, driven by its structural versatility and functional groups. As the demand for innovative and sustainable solutions grows, this compound is likely to remain a focal point in research and development. By addressing common user queries and highlighting its relevance to current trends, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.
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